Cas no 1040678-20-3 (N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide)

• Product Name: N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• CAS No: 1040678-20-3
• MF: C₂₁H₁₉N₃O₃S₂
• MW: 425.523862123489
• CID: 5384135
• PubChem ID: 27375388
• Update Time: 2025-10-31

N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• STL096587
• 1040678-20-3
• N-methyl-N-(p-tolyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)thiophene-3-sulfonamide
• F3382-5747
• AKOS005724482
• N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• Inchi： 1S/C21H19N3O3S2/c1-14-4-8-16(9-5-14)20-22-21(27-23-20)19-18(12-13-28-19)29(25,26)24(3)17-10-6-15(2)7-11-17/h4-13H,1-3H3
• InChI Key： LKVWKEKGJAYQAI-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C1=NC(C2C=CC(C)=CC=2)=NO1)(N(C)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 425.08678382g/mol
• Monoisotopic Mass: 425.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

Introduction to N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS No. 1040678-20-3)

N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1040678-20-3, represents a confluence of structural complexity and potential therapeutic applications. The molecular architecture of this compound is characterized by a thiophene core, which is a well-documented scaffold in the development of bioactive molecules. Specifically, the presence of multiple heterocyclic rings, including 1,2,4-oxadiazole and thiophene, along with functional groups such as sulfonamide and methylphenyl substituents, endows it with unique chemical properties that are of great interest to researchers.

The< strong>N-methyl-N-(4-methylphenyl) moiety in the compound's name suggests a potential role in modulating pharmacokinetic and pharmacodynamic properties. This particular substitution pattern is often explored in drug design due to its ability to influence solubility, metabolic stability, and binding affinity to biological targets. The sulfonamide group, a well-known pharmacophore, is frequently incorporated into drug molecules for its ability to enhance binding interactions with proteins and enzymes. In the context of this compound, the sulfonamide group is positioned at the 3-position of the thiophene ring, adjacent to the 1,2,4-oxadiazole moiety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The structural features of N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide make it a promising candidate for further investigation in various therapeutic areas. For instance, studies have suggested that compounds containing the oxadiazole ring may exhibit anti-inflammatory and anticancer properties. The thiophene scaffold is also known for its role in antimicrobial and antiviral applications.

The< strong>methylphenyl substituents in the molecule are particularly noteworthy as they can influence both electronic and steric properties. These groups can enhance lipophilicity, which is crucial for crossing biological membranes such as the blood-brain barrier. Additionally, they can participate in hydrophobic interactions with biological targets, thereby modulating binding affinity. The presence of two< strong>methylphenyl groups in this compound suggests that it may exhibit dual binding interactions or allosteric modulation capabilities.

In vitro studies have begun to elucidate the potential biological activities of N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide. Initial research has focused on its interaction with enzymes and receptors relevant to inflammation and cancer. The sulfonamide group has been shown to interact with various proteases and kinases, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and certain types of cancer. Furthermore, the oxadiazole ring has demonstrated inhibitory effects on enzymes involved in cell proliferation and survival pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the thiophene and oxadiazole moieties. Additionally, protecting group strategies have been utilized to safeguard reactive sites during synthesis.

The pharmacokinetic profile of N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide is another area of active investigation. Researchers are interested in understanding how its structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Animal models have been used to assess pharmacokinetic parameters such as bioavailability and half-life. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and prolonged circulation time.

The potential therapeutic applications of this compound are broadening with each new study. Beyond its anti-inflammatory and anticancer properties mentioned earlier,< strong>N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1... oxadiazol< strong>-5-yl]thiophene< strong>-3-sulfonamide has shown promise in preclinical models relevant to neurodegenerative diseases such as Alzheimer's disease. The ability of the sulfonamide group to interact with amyloid-beta plaques has been hypothesized as a mechanism for its potential therapeutic benefit.

The development of novel drug candidates like N-methyl-N-(4-methylphenyl)-2-[3-(4-methylphenyl)-1..., 2, 4-oxadiazol< strong>-5-yl]thiophene-3-sulfonamide relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists,












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